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Barium arsenate is an inorganic compound whose formation and stability are influenced by pH and the

specific arsenate species present. Key properties and solubility data are summarized below.

Property / Aspect Details

Common
Compounds

Ba3(AsO4)2 (Barium arsenate), BaHAsO4·H2O (Barium hydrogen arsenate) [1]

Crystal System -

Stability & pH BaHAsO4·H2O is stable at low to neutral pH (3.63-7.43); Ba3(AsO4)2 is the

dominant solid phase at high pH (e.g., 13.03-13.10) [1]

| Solubility Product (Ksp) | • Ba3(AsO4)2(c): 10-23.53 (Range: 10-23.01 to 10-24.00) [1] • BaHAsO4·H2O(c):

10-5.60 (Range: 10-5.23 to 10-5.89) [1] | | Standard Gibbs Free Energy of Formation (ΔGf°) | •

Ba3(AsO4)2(c): -3113.40 kJ/mol [1] • BaHAsO4·H2O(c): -1544.47 kJ/mol [1] |

The following diagram illustrates the experimental workflow for determining the solubility and stability of

barium arsenates, incorporating both precipitation and dissolution approaches leading to solid-phase

characterization.
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Barium Arsenate Solubility

Precipitation Experiment Dissolution Experiment

Vary pH Conditions:
- Low/Neutral pH (3.63-7.43)

- High pH (e.g., 13.10)
Set Fixed pH

Solid Phase Formation:
- BaHAsO₄·H₂O (low/neutral pH)

- Ba₃(AsO₄)₂ (high pH)

Equilibration of
Pre-formed Solid

Solid Phase Characterization:
- XRD
- SEM

Solid Phase Characterization:
- XRD
- SEM

Aqueous Phase
Analysis (ICP-MS, etc.)

Calculate Ksp and ΔGf°
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Key Experimental Protocols
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Solubility Determination via Precipitation and Dissolution

This established protocol determines the solubility product (Ksp) and stability of different barium arsenate

solid phases [1].

Precipitation Experiment: Prepare solutions of barium (e.g., from Ba(NO3)2) and arsenate (e.g.,

from Na2HAsO4) at varying pH conditions (e.g., pH 3.63-7.43 and 13.03-13.10). Allow solids to

precipitate, then separate them from the solution.

Dissolution Experiment: Place pre-formed, characterized solids of Ba3(AsO4)2 or BaHAsO4·H2O

into solutions with a fixed ionic strength. Agitate until equilibrium is reached.

Solid Phase Characterization: Analyze the solid phases before and after experiments using X-ray
Diffraction (XRD) to confirm crystal structure and identity, and Scanning Electron Microscopy
(SEM) to examine morphology.
Aqueous Phase Analysis: Measure the concentrations of barium and arsenic in the filtered solution

after equilibrium using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
Data Calculation: Calculate the Ksp from the measured ion activities in the solution. The standard

Gibbs free energy of formation (ΔGf°) can then be derived from the Ksp value.

Investigating Coprecipitation and Incorporation into Barite

This methodology examines how arsenate can be structurally incorporated into barite (BaSO4), a critical

process in natural systems [2].

Coprecipitation: Combine solutions containing Ba2+, SO4
2-, and AsO4

3- ions under controlled

conditions to precipitate a mixed solid.
Solid Characterization: Use X-ray Absorption Spectroscopy (XAS), specifically X-ray Absorption
Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), to
determine the local coordination environment of arsenic atoms within the barite lattice and confirm

successful incorporation.

Detection of Biomineralization in Biological Systems

This approach identifies and characterizes barium arsenate mineralization by microorganisms, a process

relevant to biogeochemical cycles [3].
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Sample Preparation: Fix biological tissue (e.g., sponge samples containing the symbiotic bacterium

Entotheonella sp.) and prepare thin sections for microscopy.
Elemental Mapping and Quantification:

Use Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-
EDS) to locate high atomic weight inclusions and quantify the elemental composition (Ba and

As).
Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) on separated cell fractions

to accurately quantify barium and arsenic concentrations in different biological components.
Internal Structure Analysis: Use Transmission Electron Microscopy (TEM) and Focused Ion
Beam (FIB) cross-sectioning to visualize the internal structure of intracellular vesicles where
mineralization occurs.

Environmental and Biological Relevance

The geochemical behavior of barium arsenate extends beyond simple solubility, playing roles in

environmental remediation and biogeochemistry.

Partitioning into Barite: Arsenate (AsO4
3-) can coprecipitate with barite (BaSO4), partitioning into

the crystal lattice. This process can potentially immobilize arsenic in contaminated environments or

influence its transport in geological systems [2].
Biologically Controlled Mineralization: The sponge-associated bacterium Entotheonella sp. has

been shown to intracellularly mineralize both barium and arsenic on lipid-based vesicles. This is
identified as a Biologically Controlled Mineralization (BCM) process, where the organism tightly

regulates the formation of specific, well-ordered minerals, likely as a detoxification mechanism for the
host sponge [3].

Thermodynamic Modeling: The stability fields of barium arsenate and barium hydrogen arsenate
can be represented in Eh-pH diagrams. However, accurate modeling requires careful selection of

consistent thermodynamic data, as significant discrepancies exist in the reported values for these
compounds [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15811662/
https://www.degruyterbrill.com/document/doi/10.2138/am-2017-6148/html
https://www.nature.com/articles/ncomms14393
https://link.springer.com/article/10.1007/s12665-010-0652-x
https://www.smolecule.com/products/b1509847#barium-arsenate-geochemical-behavior
https://www.smolecule.com/products/b1509847#barium-arsenate-geochemical-behavior
https://www.smolecule.com/products/b1509847#barium-arsenate-geochemical-behavior
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1509847?utm_src=pdf-bulk
https://www.smolecule.com/products/s1509847?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

